Cas no 391-94-6 (2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-)

2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- structure
391-94-6 structure
Product Name:2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
CAS No:391-94-6
MF:C16H13FO3
MW:272.271028280258
CID:1502136
PubChem ID:2778559
Update Time:2025-04-21

2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
    • 5'-Fluoro-2'-hydroxy-4-methoxychalcone, AldrichCPR
    • AKOS003623372
    • JOAXGODDHKAEDJ-XBXARRHUSA-N
    • 5'-Fluoro-2'-hydroxy-4-methoxychalcone
    • (E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • 391-94-6
    • 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • MFCD00276146
    • SCHEMBL4223158
    • Inchi: 1S/C16H13FO3/c1-20-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17)5-9-16(14)19/h2-10,19H,1H3/b8-4+
    • InChI Key: JOAXGODDHKAEDJ-XBXARRHUSA-N
    • SMILES: FC1C=CC(=C(C=1)C(/C=C/C1C=CC(=CC=1)OC)=O)O

Computed Properties

  • Exact Mass: 272.08489
  • Monoisotopic Mass: 272.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- Related Literature

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